Cas no 192650-52-5 ((4-Amino-2-methylphenyl)acetic acid methyl ester)

(4-Amino-2-methylphenyl)acetic acid methyl ester structure
192650-52-5 structure
Product Name:(4-Amino-2-methylphenyl)acetic acid methyl ester
CAS No:192650-52-5
MF:C10H13NO2
MW:179.215722799301
CID:2130255
Update Time:2023-08-03

(4-Amino-2-methylphenyl)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-methylBenzeneacetic acid methyl ester
    • (4-AMino-2-Methylphenyl)acetic acid Methyl ester
    • ILCPOUOTAUBTMT-UHFFFAOYSA-N
    • 2-methyl-4-amino phenylacetic acid methyl ester
    • (4-amino-2-methyl-phenyl)-acetic acid methyl ester
    • (4-Amino-2-methylphenyl)acetic acid methyl ester
    • Inchi: 1S/C10H13NO2/c1-7-5-9(11)4-3-8(7)6-10(12)13-2/h3-5H,6,11H2,1-2H3
    • InChI Key: ILCPOUOTAUBTMT-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC(=CC=1C)N)=O

Computed Properties

  • Exact Mass: 179.095
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3
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